Cas no 14246-91-4 (5-Pyrimidinecarbonitrile,4-(dimethylamino)-)

• Product Name: 5-Pyrimidinecarbonitrile,4-(dimethylamino)-
• CAS No: 14246-91-4
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 120264
• PubChem ID: 2781050
• Update Time: 2025-04-23

5-Pyrimidinecarbonitrile,4-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonitrile,4-(dimethylamino)-
• 4-(Dimethylamino)-5-pyrimidinecarbonitrile
• 5-Pyrimidinecarbonitrile, 4-(dimethylamino)- (8CI,9CI)
• 4-(Dimethylamino)pyrimidine
• 4-(N,N-dimethylamino)-pyrimidine
• 4-dimethylamino pyrimidine
• 4-Dimethylamino-5-cyanopyrimidin
• 4-Dimethylamino-5-cyan-pyrimidin
• 4-Dimethylamino-5-pyrimidincarbonitril
• 4-Dimethylamino-pyrimidin-5-carbonitril
• 4-dimethylamino-pyrimidine
• 4-dimethylamino-pyrimidine-5-carbonitrile
• 4-N,N-Dimethylamino pyrimidine
• CTK6H9993
• Dimethyl-pyrimidin-4-yl-amin
• SureCN1321225
• SureCN2067097
• SB57644
• SCHEMBL11854475
• 14246-91-4
• 4-(dimethylamino)pyrimidine-5-carbonitrile

• Inchi： 1S/C7H8N4/c1-11(2)7-6(3-8)4-9-5-10-7/h4-5H,1-2H3
• InChI Key： DKUWBQWMCSAZHX-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(C#N)=CN=CN=1

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.81

Additional information on 5-Pyrimidinecarbonitrile,4-(dimethylamino)-

Comprehensive Guide to 5-Pyrimidinecarbonitrile,4-(dimethylamino)- (CAS No. 14246-91-4): Properties, Applications, and Market Trends

5-Pyrimidinecarbonitrile,4-(dimethylamino)- (CAS No. 14246-91-4) is a specialized pyrimidine derivative with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its cyano and dimethylamino functional groups, has garnered attention for its versatile applications in drug discovery and material science. In this article, we delve into its chemical properties, synthesis methods, and emerging trends in its utilization.

The molecular structure of 5-Pyrimidinecarbonitrile,4-(dimethylamino)- features a pyrimidine ring substituted with a carbonitrile group at the 5-position and a dimethylamino group at the 4-position. This unique configuration contributes to its electron-rich nature, making it a valuable intermediate in heterocyclic chemistry. Researchers often explore its reactivity in nucleophilic substitution reactions and cross-coupling reactions, which are pivotal in designing novel bioactive molecules.

One of the most searched questions about 5-Pyrimidinecarbonitrile,4-(dimethylamino)- revolves around its role in pharmaceutical intermediates. Recent studies highlight its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing demand for targeted therapies. Its solubility in organic solvents and thermal stability further enhance its applicability in high-throughput screening and combinatorial chemistry.

In the agrochemical sector, 5-Pyrimidinecarbonitrile,4-(dimethylamino)- is investigated for its utility in developing crop protection agents. The compound's ability to modulate enzyme activity in pests has sparked interest in sustainable agriculture solutions. Industry reports suggest a rising trend in patents involving pyrimidine-based agrochemicals, positioning this compound as a key player in next-generation formulations.

From a market perspective, the demand for 5-Pyrimidinecarbonitrile,4-(dimethylamino)- is driven by advancements in precision medicine and green chemistry. Analysts note increased procurement by contract research organizations (CROs) and specialty chemical manufacturers. Regulatory compliance, particularly regarding REACH and FDA guidelines, remains a critical consideration for suppliers.

Innovations in synthetic methodologies for 5-Pyrimidinecarbonitrile,4-(dimethylamino)- are also a hot topic. Recent publications describe improved catalytic processes and microwave-assisted synthesis, which reduce reaction times and improve yields. These developments align with the broader shift toward sustainable chemical production.

For researchers handling 5-Pyrimidinecarbonitrile,4-(dimethylamino)-, proper storage conditions (e.g., inert atmosphere, low humidity) are essential to maintain stability. Analytical techniques like HPLC and NMR spectroscopy are routinely employed for purity assessment, addressing another frequently searched query about quality control.

In summary, 5-Pyrimidinecarbonitrile,4-(dimethylamino)- (CAS No. 14246-91-4) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its expanding applications in life sciences and material innovation underscore its importance in industrial and academic settings alike.